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Compound of Interest

Compound Name: Harzianol K

Cat. No.: B15612766

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectroscopic data for Harzianol K, a

harziane-type diterpenoid. The information compiled herein is intended to serve as a crucial

resource for researchers engaged in natural product chemistry, drug discovery, and

development.

Introduction
Harzianol K is a diterpenoid belonging to the harziane class, characterized by a complex

carbocyclic scaffold.[1][2] It was isolated from the deep-sea sediment-derived fungus

Trichoderma sp. SCSIOW21.[2][3][4] The structural elucidation of Harzianol K was

accomplished through meticulous spectroscopic analyses, including Nuclear Magnetic

Resonance (NMR), Infrared (IR) spectroscopy, and High-Resolution Electrospray Ionization

Mass Spectrometry (HREIMS).[3]

Spectroscopic Data
The following sections present the detailed spectroscopic data for Harzianol K, organized for

clarity and comparative analysis.
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1. Nuclear Magnetic Resonance (NMR) Data

The ¹H and ¹³C NMR data for Harzianol K were acquired in DMSO-d₆ at 600 MHz and 150

MHz, respectively.[3]

Table 1: ¹H NMR Spectroscopic Data for Harzianol K (600 MHz, DMSO-d₆)[3]

Position δH (ppm) Multiplicity J (Hz)

1 2.23 m

1 1.15 m

3 2.20 m

4 2.05 m

4 1.89 m

7 1.95 m

8 4.24 d 9.0

9 2.13 m

10 1.98 m

11 1.34 m

11 1.21 m

12 1.55 m

12 1.43 m

15 1.01 s

16 0.89 s

17 0.95 d 6.6

18 1.63 s

20 4.79 s

20 4.75 s
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| 8-OH | 4.90 | d | 4.8 |

Table 2: ¹³C NMR Spectroscopic Data for Harzianol K (150 MHz, DMSO-d₆)[3]

Position δC (ppm) Type

1 40.0 CH₂

2 58.1 C

3 50.1 CH

4 35.8 CH₂

5 54.9 C

6 148.9 C

7 49.8 CH

8 72.4 CH

9 49.6 CH

10 37.9 CH

11 25.9 CH₂

12 30.1 CH₂

13 43.1 C

14 212.0 C

15 25.1 CH₃

16 16.5 CH₃

17 15.9 CH₃

18 21.4 CH₃

19 125.5 C

| 20 | 110.8 | CH₂ |
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2. Infrared (IR) Spectroscopy Data

The IR spectrum of Harzianol K was recorded on a KBr disk.[3]

Table 3: IR Spectroscopic Data for Harzianol K[3]

νₘₐₓ (cm⁻¹) Assignment

3402 (s) O-H stretching

2927 (m) C-H stretching

1734 (s) C=O stretching (ketone)

1695 (s) C=C stretching

1190 (m) C-O stretching

| 1043 (m) | C-O stretching |

3. Mass Spectrometry (MS) Data

High-resolution electrospray ionization mass spectrometry (HREIMS) was used to determine

the molecular formula of Harzianol K.[3]

Table 4: High-Resolution Mass Spectrometry Data for Harzianol K[3]

Ion Measured m/z Calculated m/z Molecular Formula

| [M + H]⁺ | 317.2115 | 317.2117 | C₂₀H₂₉O₃ |

Experimental Protocols
The following methodologies were employed for the spectroscopic analysis of Harzianol K.

1. Isolation and Purification

Harzianol K was isolated from the deep-sea sediment-derived fungus Trichoderma sp.

SCSIOW21.[3] The fungal strain was cultured in a modified rice broth medium.[3] The resulting
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culture was then subjected to a series of chromatographic techniques to yield the pure

compound.

2. NMR Spectroscopy

¹H NMR and ¹³C NMR spectra were recorded on a 600 MHz spectrometer.[3] The sample was

dissolved in deuterated dimethyl sulfoxide (DMSO-d₆).[3] Chemical shifts (δ) are reported in

parts per million (ppm) and referenced to the residual solvent signals.

3. IR Spectroscopy

The infrared spectrum was obtained using a Fourier-transform infrared (FTIR) spectrometer.

The sample was prepared as a potassium bromide (KBr) pellet.[3]

4. Mass Spectrometry

High-resolution mass spectra were acquired using an electrospray ionization (ESI) source in

positive ion mode.[3]

Workflow Visualization
The following diagram illustrates the general workflow for the isolation and spectroscopic

analysis of a natural product like Harzianol K.
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Caption: Workflow for Isolation and Spectroscopic Analysis of Harzianol K.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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